N-Boc-2-amino-5-bromothiazole-4-carboxylic acid

• IUPAC Name: 5-bromo-2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C9H11BrN2O4S/c1-9(2,3)16-8(15)12-7-11-4(6(13)14)5(10)17-7/h1-3H3,(H,13,14)(H,11,12,15)
• InChI Key: HESQBOBWSLEMLZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=NC(=C(S1)Br)C(=O)O
• Molecular Formula: C9H11BrN2O4S
• DSSTOX Substance ID: DTXSID90661740
• Molecular Weight: 323.17 g/mol
• CAS No.: 914347-09-4

Description

“N-Boc-2-amino-5-bromothiazole-4-carboxylic acid” is a chemical compound with the molecular formula C9H11BrN2O4S and a molecular weight of 323.16. It is used as an intermediate in the pharmaceutical industry.

Synthesis Analysis

The synthesis of 2-aminothiazole-4-carboxylate Schiff bases, which are significant class of organic medicinal compounds, has been reported. These compounds are utilized as starting material for the synthesis of diverse range of heterocyclic analogues with promising therapeutic roles. A practical one-pot amidation of N-Alloc-, N-Boc-, and N-Cbz-protected amines under mild conditions has also been described.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a bromothiazole ring attached to a carboxylic acid group and an amino group that is protected by a tert-butoxycarbonyl (Boc) group.

Chemical Reactions Analysis

2-Aminothiazoles are utilized as starting material for the synthesis of diverse range of heterocyclic analogues. The reactions involve the use of isocyanate intermediates, which are generated in situ in the presence of 2-chloropyridine and trifluoromethanesulfonyl anhydride, to react with Grignard reagents to produce the corresponding amides.

Physical and Chemical Properties Analysis

“this compound” is a solid compound. It has a predicted density of 1.574±0.06 g/cm3.

Scientific Research Applications

Synthesis of Complex Molecules

Research has demonstrated the utility of N-Boc-2-amino-5-bromothiazole-4-carboxylic acid in the synthesis of complex molecules. For instance, Delgado et al. (2006) developed a synthetic approach for the eastern fragment of the thiazole peptide GE2270 A, emphasizing the regioselective functionalization of 2,4-dibromothiazole. This process includes the metalation and nucleophilic addition at C2 or palladium-mediated cross-coupling at C2 or C4, showcasing the compound's role in sophisticated synthetic strategies (Delgado, Heckmann, Müller, & Bach, 2006).

Potential Schistosomicidal Agents

El-kerdawy et al. (1989) investigated substituted 4H-thiazolo[4,5-b][1]benzothiopyran-4-ones for their schistosomicidal properties, starting from ethyl 2-acetamido-5-bromothiazole-4-carboxylate. This research highlights the compound's potential in creating agents to combat schistosomiasis, a significant health issue in some regions (El-kerdawy, El-Emam, El-Subbagh, & Abushanab, 1989).

Advancements in Peptide Synthesis Methodologies

The compound has also been instrumental in the development of peptide synthesis methodologies. For example, Sunitha et al. (2008) reported on a Bronsted acidic ionic liquid-catalyzed efficient and chemoselective N-Boc protection of amines, a crucial step in peptide synthesis. This method highlights the versatility and efficiency of utilizing this compound in modern synthetic processes (Sunitha, Kanjilal, Reddy, & Prasad, 2008).

Mechanism of Action

While the specific mechanism of action for “N-Boc-2-amino-5-bromothiazole-4-carboxylic acid” is not provided in the search results, it is noted that 2-aminothiazole derivatives have been found to have promising therapeutic roles as antibacterial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory & analgesic agents.

Safety and Hazards

“N-Boc-2-amino-5-bromothiazole-4-carboxylic acid” is harmful by inhalation, in contact with skin, and if swallowed. It may cause skin irritation, serious eye irritation, and respiratory irritation.

Future Directions

The future directions of “N-Boc-2-amino-5-bromothiazole-4-carboxylic acid” and its derivatives could involve further exploration of their therapeutic roles. Given their promising antibacterial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory & analgesic properties, these compounds could be further studied for potential applications in the treatment of various diseases.